Cas no 65087-11-8 ((4-acetyloxy-2,5-diphenylphenyl) Acetate)

• Product Name: (4-acetyloxy-2,5-diphenylphenyl) Acetate
• CAS No: 65087-11-8
• MF: C₂₂H₁₈O₄
• MW: 346.375926494598
• CID: 961514
• PubChem ID: 313354
• Update Time: 2025-04-19

(4-acetyloxy-2,5-diphenylphenyl) Acetate Chemical and Physical Properties

Names and Identifiers

• (4-acetyloxy-2,5-diphenylphenyl) Acetate
• DTXSID10310445
• 65087-11-8
• NSC-227246
• NSC227246

• Inchi： 1S/C22H18O4/c1-15(23)25-21-13-20(18-11-7-4-8-12-18)22(26-16(2)24)14-19(21)17-9-5-3-6-10-17/h3-14H,1-2H3
• InChI Key： DSPSZSIVMLJJSG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C2C=CC=CC=2)C(=CC=1C1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 346.12054
• Monoisotopic Mass: 346.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 539°C at 760 mmHg
• Flash Point: 277°C
• Refractive Index: 1.578
• PSA: 52.6